Cas no 164033-12-9 ((1S)-1-isocyanatopropylbenzene)

(1S)-1-Isocyanatopropylbenzene is an optically active isocyanate derivative characterized by its chiral center at the benzylic carbon. This compound is primarily utilized in the synthesis of enantiomerically pure ureas, carbamates, and other isocyanate-derived products, making it valuable in asymmetric synthesis and pharmaceutical applications. Its high reactivity with nucleophiles, such as amines and alcohols, enables efficient incorporation into complex molecular frameworks. The stereospecificity of (1S)-1-isocyanatopropylbenzene ensures precise control over stereochemistry in downstream reactions, enhancing the selectivity of chiral intermediates. Proper handling under inert conditions is recommended due to its moisture sensitivity and potential toxicity. This compound is typically supplied in anhydrous solvents to maintain stability.
(1S)-1-isocyanatopropylbenzene structure
164033-12-9 structure
Product Name:(1S)-1-isocyanatopropylbenzene
CAS No:164033-12-9
MF:C10H11NO
MW:161.200442552567
MDL:MFCD05664090
CID:891463
PubChem ID:7018275
Update Time:2025-06-08

(1S)-1-isocyanatopropylbenzene Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-1-PHENYLPROPYL ISOCYANATE
    • (S)-(-)-1-phenylethylisocyanate
    • (S)-(1-isocyanatopropyl)benzene
    • (1S)-1-isocyanatopropylbenzene
    • SCHEMBL957752
    • (S)-(-)-1-Phenylpropyl isocyanate, AldrichCPR
    • [(1S)-1-isocyanatopropyl]benzene
    • (S)-1-phenylpropyl isocyanate
    • Benzene, [(1S)-1-isocyanatopropyl]-
    • MFCD05664090
    • 164033-12-9
    • XGPXXSJFZSZULR-JTQLQIEISA-N
    • (5)-(1-isocyanatopropyl)benzene
    • EN300-321073
    • Benzene, (1-isocyanatopropyl)-, (S)-
    • AKOS025294662
    • MDL： MFCD05664090
    • Inchi： 1S/C10H11NO/c1-2-10(11-8-12)9-6-4-3-5-7-9/h3-7,10H,2H2,1H3/t10-/m0/s1
    • InChI Key： XGPXXSJFZSZULR-JTQLQIEISA-N
    • SMILES： O=C=N[C@H](C1C=CC=CC=1)CC
    • BRN： 6799586

Computed Properties

  • Exact Mass: 161.08400
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • Boiling Point: 195-196°C 7mm
  • Flash Point: 195-196°C/7mm
  • Refractive Index: 1.5145
  • PSA: 29.43000
  • LogP: 2.47350
  • Sensitiveness: Moisture Sensitive

(1S)-1-isocyanatopropylbenzene Security Information

(1S)-1-isocyanatopropylbenzene Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(1S)-1-isocyanatopropylbenzene Pricemore >>

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abcr
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(1S)-1-isocyanatopropylbenzene Production Method

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